Cas no 182875-05-4 (Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester)

182875-05-4 structure
Product name:Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester
Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester
- tert-butyl 2,4,5-trifluorobenzoate
- SCHEMBL364791
- YHLADGKQRNGNIV-UHFFFAOYSA-N
- A1-06362
- DTXSID70446491
- 182875-05-4
-
- Inchi: InChI=1S/C11H11F3O2/c1-11(2,3)16-10(15)6-4-8(13)9(14)5-7(6)12/h4-5H,1-3H3
- InChI Key: YHLADGKQRNGNIV-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)F)F
Computed Properties
- Exact Mass: 232.07113
- Monoisotopic Mass: 232.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester Related Literature
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2. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
182875-05-4 (Benzoic acid, 2,4,5-trifluoro-, 1,1-dimethylethyl ester) Related Products
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